Cas no 2228855-72-7 (6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: 6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 2228855-72-7
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 6401114
• PubChem ID: 165687964
• Update Time: 2025-06-09

6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine
• 2228855-72-7
• EN300-1978593

• Inchi： 1S/C11H11ClO2/c1-8(7-12)9-2-3-10-11(6-9)14-5-4-13-10/h2-3,6H,1,4-5,7H2
• InChI Key： PZADDBKLSLUZOQ-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC2=C(C=1)OCCO2

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine

Introduction to 6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine (CAS No. 2228855-72-7)

6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine, identified by the CAS number 2228855-72-7, is a significant compound in the field of pharmaceutical chemistry. This molecule belongs to the benzodioxine class, which has garnered considerable attention due to its structural similarity to well-known bioactive scaffolds. The presence of a chloropropenyl side chain and a dihydrobenzodioxine core imparts unique electronic and steric properties, making it a valuable candidate for further investigation in medicinal chemistry.

The structural features of 6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine position it as a potential lead compound for the development of novel therapeutic agents. The benzodioxine moiety is known for its role in various biological pathways, including neurotransmitter interactions and anti-inflammatory responses. Recent studies have highlighted the importance of this scaffold in designing molecules with enhanced pharmacological profiles.

In the context of modern drug discovery, the chloropropenyl substituent plays a crucial role in modulating the compound's interactions with biological targets. This group can influence both lipophilicity and electronic distribution, which are critical factors in determining drug efficacy and selectivity. The dihydrobenzodioxine ring system provides stability while allowing for functionalization at multiple positions, enabling the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry have facilitated the virtual screening of compounds like 6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine, allowing researchers to predict their binding affinities and potential biological activities with high accuracy. These computational methods have been instrumental in identifying promising candidates for experimental validation. For instance, molecular docking studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders.

The synthesis of 6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include the formation of the dihydrobenzodioxine core through cyclization reactions, followed by functionalization at the propenyl position. The introduction of the chloro group at the allylic position is particularly challenging but can be achieved using well-established palladium-catalyzed cross-coupling reactions.

From a pharmacological perspective, the benzodioxine scaffold has been associated with compounds that modulate central nervous system (CNS) activity. While direct analogs are not commercially available, research into related structures has provided insights into their mechanisms of action. For example, derivatives of benzodioxines have shown potential in treating neurodegenerative diseases by interacting with specific neurotransmitter receptors. The unique properties of 6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine may make it a valuable tool for exploring new therapeutic avenues.

The chemical stability and solubility profile of this compound are also critical considerations for its potential applications. Preliminary data indicate that 6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine exhibits good stability under standard storage conditions but may require specialized solvents for formulation purposes. This aspect is being further investigated to optimize its use in both preclinical and clinical settings.

In conclusion, 6-(3-chloroprop-1-en-2-yl)-2,3-dihydro-1,4-benzodioxine (CAS No. 2228855-72-7) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further exploration. As research in this area progresses, new insights into its pharmacological properties and synthetic pathways will continue to emerge, contributing to the advancement of drug discovery efforts.